Tert-butyl 1-(4-chlorophenyl)-2-hydrazinyl-2-oxoethylcarbamate
Cat. No. B8402761
M. Wt: 299.75 g/mol
InChI Key: HUKJCBKWNONSOG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:1]([CH3:2])([CH3:3])([CH3:4])[O:5][C:6](=[O:7])[NH:8][CH:9]([C:10](=[O:11])[OH:12])[c:13]1[cH:14][cH:15][c:16]([Cl:19])[cH:17][cH:18]1.[Cl:22][CH2:23][Cl:24].[NH2:20][NH2:21]>>[C:1]([CH3:2])([CH3:3])([CH3:4])[O:5][C:6](=[O:7])[NH:8][CH:9]([C:10](=[O:11])[NH:20][NH2:21])[c:13]1[cH:14][cH:15][c:16]([Cl:19])[cH:17][cH:18]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)(C)OC(=O)NC(C(=O)O)c1ccc(Cl)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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NN
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(C)(C)OC(=O)NC(C(=O)NN)c1ccc(Cl)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
